4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H15FN2O3S2/c1-12-10-14(18)4-7-16(12)25(21,22)20-11-13-2-5-15(6-3-13)23-17-19-8-9-24-17/h2-10,20H,11H2,1H3
• InChI Key: SWMUVDFVGFKIGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2=CC=C(C=C2)OC3=NC=CS3
• Molecular Formula: C17H15FN2O3S2
• Molecular Weight: 378.4 g/mol

Description

4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a sulfonamide derivative that has shown promising results in various research areas, including cancer treatment, inflammation, and cardiovascular diseases.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological outcomes .

Biochemical Pathways

Thiazole derivatives have been found to activate or inhibit various biochemical pathways and enzymes .

Pharmacokinetics

Thiazole derivatives are known to have diverse pharmacokinetic properties .

Result of Action

Thiazole derivatives have been found to have a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

It is known that environmental factors can significantly influence the action of many chemical compounds .

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide in lab experiments is its potential for use in cancer research. It has been shown to induce apoptosis in cancer cells and inhibit their proliferation, making it a promising candidate for further investigation. However, one limitation is that it may have off-target effects, as it inhibits the activity of multiple enzymes and signaling pathways. Therefore, further studies are needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on 4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide. One area of research could be its potential use in combination with other drugs for cancer treatment. Another area of research could be its effects on other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide involves the reaction of 4-fluoro-2-methylbenzenesulfonyl chloride with 4-(2-thiazolyl)phenol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-benzyl-2-chloroacetamide to yield the final product.

Scientific Research Applications

4-fluoro-2-methyl-N-(4-(thiazol-2-yloxy)benzyl)benzenesulfonamide has been shown to have potential applications in scientific research. It has been studied for its anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines. It has also been investigated for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells. Additionally, it has been studied for its effects on cardiovascular diseases, as it has been found to have vasodilatory effects.